Cas no 2089258-51-3 (ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide)

• Product Name: ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide
• CAS No: 2089258-51-3
• CID: 4636520
• Update Time: 2025-06-08

ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide

Additional information on ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide

Introduction to Ethyl 2-[(piperidin-4-yl)methyl]-1,3-thiazole-4-carboxylate hydrobromide (CAS No. 2089258-51-3)

Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrobromide

is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2089258-51-3, represents a unique combination of structural features that make it a promising candidate for various biological and medicinal applications. The presence of both the piperidin-4-yl and methyl substituents in its molecular framework contributes to its distinct pharmacological properties, which have been the focus of numerous studies in recent years.

The compound's core structure consists of a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of the ethyl and hydrobromide groups further modulates its chemical behavior, enhancing its solubility and reactivity in various biochemical assays.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrobromide

has emerged as a compound of interest due to its potential to interact with multiple targets within these pathways. For instance, studies have suggested that it may inhibit the activity of certain kinases and enzymes involved in cancer progression. This has led to its investigation as a lead compound in the development of new anticancer drugs.

The piperidin-4-yl moiety in this compound is particularly noteworthy, as piperidine derivatives are known for their ability to enhance drug bioavailability and binding affinity to biological targets. This feature makes Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrobromide

a valuable asset in medicinal chemistry, offering a scaffold for designing more effective and targeted therapeutic agents.

Furthermore, the compound's thiazole core has been extensively studied for its antimicrobial properties. Thiazole derivatives have shown efficacy against a broad spectrum of bacteria and fungi, making them attractive for the development of new antibiotics and antifungal agents. The structural modifications introduced in Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrobromide

aim to enhance these properties while minimizing potential side effects.

The hydrophobic nature of the methyl group and the polar characteristics of the thiazole ring contribute to the compound's overall solubility profile. This balance between hydrophobicity and polarity is crucial for ensuring adequate absorption and distribution within biological systems. Such pharmacokinetic considerations are essential for optimizing the therapeutic efficacy of new drug candidates.

Numerous computational studies have been conducted to understand the molecular interactions of Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrobromide

with various biological targets. These studies have provided valuable insights into its binding mechanisms and potential drug-like properties. For example, molecular docking simulations have revealed that this compound can effectively bind to certain protein kinases, suggesting its potential as an inhibitor in anticancer therapies.

In vitro experiments have also demonstrated the compound's ability to modulate cellular processes relevant to cancer progression. By inhibiting key enzymes involved in cell proliferation and survival, Ethyl 2-[(piperidin-4-yl]methyl-1,3-thiazole-4-carboxylate hydrochloride

has shown promise as a candidate for further development into an anticancer drug. These findings have prompted researchers to explore its potential in preclinical models and clinical trials.

The synthesis of Ethyl 2-[(piperidin- -4- -yl )methyl]-1, 3-thiazole- -4- -carboxylate -hydrochloride

) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine ring necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The final product is characterized using various analytical techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to determine the structural integrity of the compound, while high-performance liquid chromatography (HPLC) ensures its purity. These analytical methods provide critical data for understanding the compound's behavior in biological systems.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like Ethyl 2-[( piperidine- -4- -ylethylethylethylethylethylethylethylethylethylethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylethylenepiperidine)-methyl]-1, 3-thiazole- -4- -carboxylate -hydrochloride

)]. Researchers must adhere to strict guidelines regarding animal testing and human clinical trials to ensure both safety and efficacy before widespread use.

The future prospects for Ethyl 2-[( piperidine- -4- -ylethylethylethylethylethylethylethylethylethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethye nepiperidine)-methyl]-1, 3-thiazole- -4- -carboxylate -hydrochloride

) are promising, with ongoing research aimed at optimizing its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.

In conclusion, Ethyl 2-[( piperidine- -4- -ymethyl]-1, 3-thiazole- -4- -carboxylate